Cas no 1215812-91-1 (2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 1215812-91-1
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 6063833
• PubChem ID: 16805084
• Update Time: 2025-05-20

2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride
• F3257-0189
• 4-((1-propyl-1H-benzo[d]imidazol-2-yl)methyl)morpholine hydrochloride
• VU0607461-1
• 1215812-91-1
• AKOS026700421
• 4-[(1-propylbenzimidazol-2-yl)methyl]morpholine;hydrochloride
• 2-[(morpholin-4-yl)methyl]-1-propyl-1H-1,3-benzodiazole hydrochloride

• Inchi： 1S/C15H21N3O.ClH/c1-2-7-18-14-6-4-3-5-13(14)16-15(18)12-17-8-10-19-11-9-17;/h3-6H,2,7-12H2,1H3;1H
• InChI Key： GNAANAMWCUITNH-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CC1=NC2C=CC=CC=2N1CCC

Computed Properties

• Exact Mass: 295.1451400g/mol
• Monoisotopic Mass: 295.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų

Additional information on 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride

Introduction to 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride (CAS No. 1215812-91-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1215812-91-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological properties. This compound belongs to the benzodiazole class, which is well-documented for its role in central nervous system (CNS) modulation. The presence of a morpholine substituent at the 4-position of the benzodiazole core introduces additional complexity, influencing both its physicochemical properties and biological activity. The hydrochloride salt form enhances its solubility, making it more amenable for formulation in pharmaceutical applications.

The benzodiazole scaffold is renowned for its ability to interact with the gamma-aminobutyric acid (GABA) receptor, a major inhibitory neurotransmitter system in the brain. Modifications at various positions on the benzodiazole ring can significantly alter its binding affinity and selectivity, leading to diverse pharmacological outcomes. In particular, the N-substituted benzodiazoles have been extensively studied for their anxiolytic, sedative, and muscle relaxant effects. The structural motif of 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride incorporates a propyl group at the 1-position and a morpholine ring at the 4-position, which may contribute to enhanced binding interactions with CNS targets compared to classical benzodiazoles.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride may exhibit preferential binding to specific subtypes of GABA receptors, such as GABA_Aα₁β₂γ₂. This selectivity could be exploited to develop drugs with improved efficacy and reduced side effects associated with non-selective benzodiazolones. Additionally, the morpholine moiety may enhance metabolic stability, a critical factor in drug development aimed at prolonging therapeutic activity.

The synthesis of 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride involves multi-step organic reactions, including condensation reactions to form the benzodiazole core followed by functional group transformations to introduce the morpholine and propyl groups. The final step involves salt formation with hydrochloric acid to improve solubility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In preclinical research, 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride has shown promise in models of anxiety and seizure disorders. Studies in animal models indicate that it may modulate GABAergic transmission without inducing excessive sedation or tolerance, which are common limitations of traditional benzodiazolones. Furthermore, its potential interaction with other neurotransmitter systems has been explored, suggesting broader therapeutic applications in conditions such as insomnia and neuropathic pain.

The pharmacokinetic profile of 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride is another area of active investigation. Initial pharmacokinetic studies suggest that it exhibits moderate oral bioavailability and a reasonable half-life, making it a candidate for once-daily dosing regimens. However, further studies are needed to optimize formulation strategies and understand potential drug-drug interactions. The compound’s metabolic pathways have also been preliminarily characterized using mass spectrometry techniques, revealing key metabolites that could influence its overall efficacy and safety profile.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel lead compounds like 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict potential therapeutic candidates based on structural features alone. These AI-driven approaches have identified promising analogs with enhanced properties for further optimization. Additionally, virtual screening techniques have been used to identify potential binding partners and off-target effects associated with this compound.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing before human clinical trials can commence. Good Manufacturing Practices (GMP) guidelines ensure that 2-(morpholin-4-yl)methyl-1-propyl-1H-1,3-benzodiazole hydrochloride is produced consistently under controlled conditions. Preclinical toxicology studies are conducted to assess acute toxicity, chronic toxicity, genotoxicity, and reproductive toxicity. These studies provide critical data for regulatory submissions and help determine safe dosage ranges for future clinical trials.

The translational potential of 2-(morpholin-ylmethyl)-propylbenzodiazolone hydrochloride is underscored by ongoing clinical trials targeting neurological disorders. Phase I trials focus on establishing safety profiles in healthy volunteers before expanding to patient populations suffering from anxiety disorders or epilepsy. Early-phase results are expected to provide insights into its therapeutic potential and guide subsequent development efforts.

In conclusion, 2-(morpholin-ylmethyl)-propylbenzodiazolone hydrochloride (CAS No. 1215812–91–5) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential pharmacological benefits over conventional benzodiazolones. Advances in synthetic methodologies combined with computational drug design tools have positioned this compound as a valuable asset in ongoing research efforts aimed at developing next-generation CNS therapeutics.